Cas no 2002638-23-3 (3-Furanol, 3-(2-amino-1-methylethyl)tetrahydro-4-propyl-)

• Product Name: 3-Furanol, 3-(2-amino-1-methylethyl)tetrahydro-4-propyl-
• CAS No: 2002638-23-3
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 5276619
• Update Time: 2025-10-23

3-Furanol, 3-(2-amino-1-methylethyl)tetrahydro-4-propyl- Chemical and Physical Properties

Names and Identifiers

• 3-Furanol, 3-(2-amino-1-methylethyl)tetrahydro-4-propyl-

• Inchi： 1S/C10H21NO2/c1-3-4-9-6-13-7-10(9,12)8(2)5-11/h8-9,12H,3-7,11H2,1-2H3
• InChI Key： KKMDCIKQJZXQAL-UHFFFAOYSA-N
• SMILES： O1CC(CCC)C(C(C)CN)(O)C1

Additional information on 3-Furanol, 3-(2-amino-1-methylethyl)tetrahydro-4-propyl-

Introduction to 3-Furanol, 3-(2-amino-1-methylethyl)tetrahydro-4-propyl- (CAS No. 2002638-23-3)

3-Furanol, 3-(2-amino-1-methylethyl)tetrahydro-4-propyl-, identified by the Chemical Abstracts Service Number (CAS No.) 2002638-23-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of tetrahydropyran derivatives, characterized by its unique structural framework that integrates a furanose moiety with a propyl substituent at the 4-position and an N-isopropylamino group at the 3-position. The presence of these functional groups not only contributes to its distinct chemical properties but also opens up diverse possibilities for its application in medicinal chemistry and synthetic organic chemistry.

The structural complexity of this compound makes it an intriguing subject for research, particularly in the development of novel bioactive molecules. The tetrahydropyran ring system provides a rigid yet flexible scaffold, which can be exploited for designing molecules with specific biological activities. Furthermore, the combination of an amino group and an alkyl substituent at strategic positions allows for further derivatization, enabling chemists to fine-tune its pharmacological properties.

In recent years, there has been a growing interest in exploring the potential of tetrahydropyran derivatives as pharmacophores in drug discovery. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The unique stereochemistry of 3-Furanol, 3-(2-amino-1-methylethyl)tetrahydro-4-propyl- makes it a valuable building block for synthesizing enantiomerically pure compounds, which are often essential for achieving optimal pharmacological efficacy and minimal side effects.

One of the most compelling aspects of this compound is its potential as a precursor for more complex molecules. The reactivity of the furanose ring and the presence of both nucleophilic and electrophilic centers make it an ideal candidate for various chemical transformations. For instance, it can undergo nucleophilic substitution reactions to introduce new functional groups or participate in cycloaddition reactions to form more intricate structures. These transformations are crucial for constructing novel drug candidates with enhanced biological activity.

Recent advancements in synthetic methodologies have further enhanced the accessibility of such complex molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have enabled the efficient construction of chiral centers, which are critical for developing enantiomerically pure drugs. The synthesis of 3-Furanol, 3-(2-amino-1-methylethyl)tetrahydro-4-propyl- exemplifies these advancements, showcasing how modern synthetic strategies can be applied to create structurally sophisticated compounds with tailored properties.

The pharmacological potential of this compound has not been extensively explored yet, but preliminary studies suggest that it may exhibit interesting biological activities. The presence of an N-isopropylamino group at the 3-position suggests that it could interact with biological targets such as enzymes or receptors, leading to therapeutic effects. Additionally, the propyl substituent at the 4-position may influence solubility and metabolic stability, which are critical factors in drug design.

In conclusion, 3-Furanol, 3-(2-amino-1-methylethyl)tetrahydro-4-propyl- (CAS No. 2002638-23-3) represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features and potential as a synthetic intermediate make it a valuable asset in the quest for novel bioactive molecules. As synthetic chemistry continues to evolve, compounds like this one will play an increasingly important role in drug discovery and development.